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Compound of Interest

Compound Name: TG 41

Cat. No.: B1682782

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of the
compound TG 41, also known as 9-ING-41 or Elraglusib. Adherence to these guidelines is
crucial for maintaining the compound's integrity and ensuring accurate and reproducible
experimental results.

Compound Information

TG 41 (9-ING-41/Elraglusib) is a maleimide-based, ATP-competitive, and selective small
molecule inhibitor of glycogen synthase kinase-33 (GSK-3B)[1][2][3][4]. It has demonstrated
broad-spectrum preclinical antitumor activity and is currently under investigation in clinical trials
for various cancers[3]. Inhibition of GSK-3[3 by 9-ING-41 leads to the downregulation of
oncogenic pathways, resulting in cell cycle arrest, autophagy, and apoptosis in cancer cells.

Data Presentation: Solubility and Storage

Quantitative data for the solubility and storage of 9-ING-41 are summarized in the tables below
for easy reference and comparison.

Table 1: Solubility of 9-ING-41
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. Molar
Concentration . . .
Solvent Concentration Special Conditions
(mg/mL)
(mM)
Sonication is
DMSO 97 239.89
recommended.

Use fresh, moisture-
DMSO 81 200.32 absorbing DMSO as it

can reduce solubility.

To increase solubility,
DMSO 250 618.28 heat the tube to 37°C

and sonicate.

DMF 2 - -
Ethanol Insoluble - -
PBS (pH 7.2) Insoluble - -

Table 2: Storage Conditions for 9-ING-41
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Storage ]
Form Duration Notes
Temperature (°C)

Stable for at least 4

Powder -20 > 4 years
years.

Powder -20 3 years
Aliquot to avoid

In Solvent (DMSO) -80 1 year repeated freeze-thaw
cycles.

In Solvent (DMSO) -80 2 years Use within 2 years.

In Solvent (DMSO) -20 1 year Use within 1 year.
Store in separate
packages to avoid

In Solvent (DMSO) -80 6 months )
repeated freezing and
thawing.

Store in separate
packages to avoid

In Solvent (DMSO) -20 1 month )
repeated freezing and
thawing.

In Solvent (DMSO) 4 > 1 week For frequent use.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:
e 9-ING-41 powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, conical-bottom polypropylene tubes
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» \ortex mixer
« Sonicator (optional, but recommended)
o Calibrated pipettes
Procedure:
e Calculate the required mass of 9-ING-41.:
o The molecular weight of 9-ING-41 is 404.35 g/mol .
o To prepare 1 mL of a 10 mM stock solution, weigh out 4.04 mg of 9-ING-41 powder.

¢ Dissolution:

[e]

Aseptically add the weighed 9-ING-41 powder to a sterile polypropylene tube.

o

Add the calculated volume of anhydrous DMSO (e.g., 1 mL for 4.04 mg).

[¢]

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

[¢]

If the compound does not fully dissolve, sonicate the tube for 5-10 minutes. Gentle
warming to 37°C can also aid in solubilization.

 Verification of Dissolution:
o Visually inspect the solution to ensure it is clear and free of any particulate matter.
» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-
term storage (up to 1 year).
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Materials:

e 10 mM 9-ING-41 stock solution in DMSO

e Pre-warmed (37°C) cell culture medium or appropriate buffer (e.g., PBS)

Procedure:

o Determine the final desired concentration of 9-ING-41 for your experiment (e.g., 1 uM).
o Perform a serial dilution:

o Itis recommended to perform a serial dilution of the stock solution to achieve the final
working concentration. Direct dilution of a highly concentrated DMSO stock into an
agueous medium can sometimes cause precipitation of the compound.

o For a final concentration of 1 uM in 2 mL of cell culture medium, you can first dilute the 10
mM stock solution 1:10 in DMSO to create a 1 mM intermediate solution. Then, add 2 uL
of the 1 mM solution to the 2 mL of cell culture medium.

e Mixing:

o Gently mix the working solution by pipetting up and down or by gentle inversion. Avoid
vigorous vortexing, which can be detrimental to cells.

e Solvent Control:

o ltis critical to include a vehicle control in your experiments. This control should contain the
same final concentration of DMSO as the highest concentration of 9-ING-41 used, to
account for any potential effects of the solvent on the cells. For normal mice, the DMSO
concentration should be below 10%, while for nude or transgenic mice, it should be below
2%.

Mandatory Visualization
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The following diagrams illustrate the mechanism of action of 9-ING-41 and a general
experimental workflow.
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Caption: Mechanism of action of 9-ING-41 (TG 41).
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Experimentation
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Caption: General experimental workflow for 9-ING-41.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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